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Cat. No.: B1144306 Get Quote

Introduction The accurate preparation of gold standard solutions is fundamental for a wide

range of analytical applications, including atomic absorption spectroscopy (AAS), inductively

coupled plasma mass spectrometry (ICP-MS), and the quality control of gold-based

pharmaceuticals. Tetrachloroauric (III) acid (HAuCl₄), typically in its trihydrate form

(HAuCl₄·3H₂O), is a common and reliable starting material for creating these standards. This

document provides a detailed protocol for the preparation of a primary gold stock solution and

a subsequent series of working standards. Adherence to this protocol ensures the accuracy,

stability, and reproducibility of the prepared standards.

1. Safety and Handling Precautions Tetrachloroauric (III) acid is corrosive, causes serious eye

damage, and may cause skin irritation.[1][2] It is also light and moisture-sensitive.[3][4]

Therefore, all handling and preparation steps must be conducted in a chemical fume hood

while wearing appropriate Personal Protective Equipment (PPE), including a lab coat,

chemical-resistant gloves, and safety glasses or a face shield.[1][4] Avoid using metal spatulas,

as HAuCl₄ can severely corrode them; use plastic or ceramic spatulas instead.[5] Store the

solid reagent in a cool, dry, and dark place in a tightly sealed container.[4]

2. Materials and Equipment

Tetrachloroauric (III) acid trihydrate (HAuCl₄·3H₂O)

High-purity (e.g., 18 MΩ·cm) deionized water

High-purity hydrochloric acid (HCl)
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Class A volumetric flasks (e.g., 100 mL, 1000 mL)

Class A volumetric pipettes

Analytical balance (readable to at least 0.1 mg)

Plastic or ceramic spatula

Beakers and other appropriate glassware

Amber glass or high-density polyethylene (HDPE) storage bottles

Experimental Protocols
Protocol 1: Preparation of a 1000 ppm Gold (Au) Primary Stock Solution

A primary stock solution is a concentrated, stable solution from which working standards of

lower concentrations are prepared. An acidic matrix is used to enhance the stability of the gold

ions in the solution.

Calculate the Required Mass: The mass of HAuCl₄·3H₂O required must be calculated based

on the percentage of gold in the compound.

Molecular Weight of HAuCl₄·3H₂O: 393.83 g/mol [2]

Atomic Weight of Gold (Au): 196.97 g/mol

Weight % of Au = (196.97 / 393.83) * 100 ≈ 49.99%

To prepare 100 mL of a 1000 ppm (1 mg/mL) Au solution, 100 mg of Au is needed.

Required mass of HAuCl₄·3H₂O = 100 mg Au / 0.4999 = 200.04 mg.

Weighing: In a chemical fume hood, accurately weigh approximately 0.2000 g of

HAuCl₄·3H₂O into a clean beaker. Record the exact mass. HAuCl₄·3H₂O is hygroscopic, so

this step should be performed without delay.[5][6]
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Dissolution: Add approximately 20 mL of deionized water and 2 mL of high-purity

concentrated HCl to the beaker to create a 2% (v/v) HCl matrix. Gently swirl the beaker to

dissolve the solid completely.

Transfer and Dilution: Quantitatively transfer the dissolved gold solution to a 100 mL Class A

volumetric flask. Rinse the beaker several times with small volumes of deionized water,

transferring the rinsings into the flask to ensure all gold has been transferred.

Final Volume: Carefully add deionized water to the flask until the bottom of the meniscus

reaches the calibration mark.

Homogenization and Storage: Cap the flask and invert it at least 20 times to ensure the

solution is thoroughly mixed. Transfer the final solution to a clean, labeled amber glass or

HDPE bottle for storage. Storing the solution in a dark bottle protects it from light.[6]

Protocol 2: Preparation of Working Standard Solutions

Working standards for calibration are prepared by serially diluting the primary stock solution.

The example below outlines the preparation of 1, 5, and 10 ppm standards.

10 ppm Standard: Pipette 1.0 mL of the 1000 ppm primary stock solution into a 100 mL

volumetric flask. Dilute to the mark with a 2% HCl solution (prepared by adding 2 mL of

concentrated HCl to 98 mL of deionized water). Cap and invert to mix.

5 ppm Standard: Pipette 0.5 mL of the 1000 ppm primary stock solution into a 100 mL

volumetric flask. Dilute to the mark with the 2% HCl solution. Cap and invert to mix.

1 ppm Standard: Pipette 0.1 mL of the 1000 ppm primary stock solution into a 100 mL

volumetric flask (or 1.0 mL into a 100 mL flask followed by a 1-to-10 dilution). Dilute to the

mark with the 2% HCl solution. Cap and invert to mix.

Data Presentation
Table 1: Physicochemical Properties of Tetrachloroauric (III) Acid Trihydrate
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Property Value

Molecular Formula HAuCl₄·3H₂O

Molecular Weight 393.83 g/mol [2]

Gold (Au) Content ~50.0% w/w

Appearance Yellow to orange crystalline solid

| Key Hazards | Corrosive, Light-sensitive, Hygroscopic[1][3][5][6] |

Table 2: Quantitative Details for 100 mL of 1000 ppm Au Primary Stock Solution

Component Quantity Purpose

HAuCl₄·3H₂O 0.2000 g Source of Gold (Au)

Concentrated HCl 2.0 mL Stabilization of Au ions

Deionized Water q.s. to 100 mL Solvent

| Final Concentration | 1000 mg/L (ppm) Au | Primary Stock |

Table 3: Example Dilution Scheme for Gold Working Standards

Target
Concentration
(ppm)

Volume of 1000
ppm Stock

Final Volume Diluent

10 1.0 mL 100 mL 2% HCl

5 0.5 mL 100 mL 2% HCl

| 1 | 0.1 mL | 100 mL | 2% HCl |

Workflow Visualization
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Caption: Workflow for preparing primary and working gold standard solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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